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Compound of Interest

Compound Name: Refrigerant 500

CAS No.: 56275-41-3

Cat. No.: B1606452

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the challenges associated with the long-term storage of

reclaimed R-500 refrigerant. The information is presented in a question-and-answer format to

directly address potential issues.

Frequently Asked Questions (FAQs)
Q1: What is reclaimed R-500 and why is its long-term storage a concern?

A1: Reclaimed R-500 is a chlorofluorocarbon (CFC) refrigerant that has been recovered from

existing equipment, reprocessed to meet specific purity standards, and is intended for reuse. R-

500 is an azeotropic blend of 73.8% R-12 (Dichlorodifluoromethane) and 26.2% R-152a (1,1-

Difluoroethane). Due to its ozone-depleting nature, the production of R-500 has been phased

out under the Montreal Protocol. Therefore, the existing supply of reclaimed R-500 is finite and

valuable for servicing older equipment.

Long-term storage is a concern because reclaimed refrigerants can contain contaminants that

may lead to degradation of the refrigerant, and compromise the integrity of storage containers.
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Ensuring the stability and purity of reclaimed R-500 over time is crucial for its viability in critical

applications.

Q2: What are the primary contaminants found in reclaimed R-500 and what are their effects?

A2: The primary contaminants in reclaimed R-500 include:

Moisture: Can lead to the formation of hydrochloric and hydrofluoric acids, causing corrosion

of storage containers and refrigeration systems.[1][2]

Acids: Can be inorganic (from refrigerant breakdown) or organic (from lubricant breakdown).

These acids can corrode metals and degrade other materials.[1][2]

Oils: Residual mineral oil or alkylbenzene lubricants from the recovery process can be

present.

Non-condensable gases (e.g., air): Can increase the pressure inside the storage container

and affect the thermodynamic properties of the refrigerant.

Particulates: Solid contaminants like rust or metal shavings can be present from the recovery

process.

Q3: What are the ideal storage conditions for reclaimed R-500?

A3: To ensure the long-term stability of reclaimed R-500, it should be stored in a cool, dry, and

well-ventilated area away from direct sunlight and heat sources. Storage containers should be

kept tightly closed to prevent the ingress of atmospheric moisture and air.
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Issue Potential Cause Troubleshooting Steps

Increased pressure in the

storage container over time.

Presence of non-condensable

gases (e.g., air) or

decomposition of the

refrigerant at elevated

temperatures.

1. Verify the storage

temperature is within the

recommended range. 2.

Perform a gas chromatography

analysis to identify and

quantify non-condensable

gases. 3. If non-condensables

are present, the refrigerant

may need to be re-processed.

Discoloration of the reclaimed

R-500.

Contamination with oil,

corrosion products, or other

impurities.

1. Perform a visual inspection

for particulates. 2. Conduct a

high boiling residue test to

quantify the amount of oil. 3.

Analyze for metallic content to

identify corrosion.

Evidence of corrosion on the

storage container.

Presence of moisture leading

to acid formation.

1. Immediately transfer the

refrigerant to a new,

compatible container. 2. Test

the refrigerant for moisture

content using Karl Fischer

titration. 3. Test for acidity

using the titration method as

per AHRI 700. 4. If moisture

and/or acid levels are high, the

refrigerant requires

reprocessing.

Inconsistent performance of

the reclaimed R-500 in

experimental setups.

Change in the composition of

the azeotropic blend or

presence of volatile impurities.

1. Perform a gas

chromatography analysis to

verify the R-12/R-152a ratio. 2.

Analyze for the presence of

other refrigerants or volatile

impurities.
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Quantitative Data Summary
Table 1: AHRI 700-2019 Purity Specifications for Reclaimed R-500

Contaminant Maximum Allowable Level Test Method

Water 10 ppm by weight
Coulometric Karl Fischer

Titration

Acidity 1.0 ppm by weight (as HCl) Titration

High Boiling Residue 0.01% by volume Evaporation

Particulates/Solids Visually clean to pass Visual Inspection

Non-condensable Gases 1.5% by volume at 25°C Gas Chromatography

Other Volatile Impurities 0.5% by weight Gas Chromatography

Table 2: Material Compatibility for Long-Term Storage of Reclaimed R-500
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Material Compatibility Notes

Carbon Steel Good

Recommended for storage

cylinders. Should be internally

clean and dry.

Stainless Steel (304, 316) Excellent

Offers superior corrosion

resistance, especially if

moisture is a concern.[3]

Aluminum Not Recommended

Can react with R-500,

especially if freshly abraded

surfaces are present.[4]

Copper Good
Generally compatible, but less

common for storage cylinders.

Elastomers (e.g., Neoprene,

Buna-N)
Fair to Good

Should be tested for specific

application suitability as

plasticizers can be extracted.

PTFE Excellent

Highly resistant to chemical

attack from refrigerants and

contaminants.

Experimental Protocols
1. Determination of Water Content (Coulometric Karl Fischer Titration)

Objective: To quantify the amount of water in a reclaimed R-500 sample.

Methodology:

Apparatus: Coulometric Karl Fischer titrator.

Reagents: Karl Fischer reagent suitable for aldehydes and ketones.

Procedure: a. Prepare the titrator according to the manufacturer's instructions. b. Introduce

a known volume of the reclaimed R-500 sample into the titration cell. The sample should

be taken from the liquid phase of the storage container. c. The titrator will automatically
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titrate the water present in the sample with the Karl Fischer reagent. d. The instrument will

calculate the water content in parts per million (ppm) by weight.

2. Determination of Acidity (Titration Method)

Objective: To determine the total acidity of a reclaimed R-500 sample.

Methodology:

Apparatus: Burette, titration flask, analytical balance.

Reagents: Bromothymol blue indicator, standardized sodium hydroxide or potassium

hydroxide solution (titrant), and a suitable solvent (e.g., isopropanol).

Procedure: a. Weigh a representative sample of the reclaimed R-500 into the titration flask

containing the solvent and indicator. b. Titrate the sample with the standardized base

solution until the color of the indicator changes, indicating the endpoint. c. Record the

volume of titrant used. d. Calculate the acidity in ppm by weight as HCl.[5]

3. Analysis of Volatile Impurities and Composition (Gas Chromatography)

Objective: To identify and quantify volatile impurities and verify the composition of the R-500

blend.

Methodology:

Apparatus: Gas chromatograph (GC) with a thermal conductivity detector (TCD) or a flame

ionization detector (FID).

Column: A suitable capillary or packed column for separating refrigerants (e.g., a porous

layer open tubular (PLOT) column).

Carrier Gas: Helium or Nitrogen.

Procedure: a. Calibrate the GC using certified standards of R-12, R-152a, and potential

impurities. b. Inject a known volume of the vapor phase of the reclaimed R-500 sample

into the GC. c. The components of the sample will separate based on their boiling points

and interaction with the column's stationary phase. d. The detector will generate a signal
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for each component, and the resulting chromatogram will show peaks corresponding to

each substance. e. Identify and quantify the components by comparing their retention

times and peak areas to the calibration standards.[5][6]

Mandatory Visualizations

Long-Term Storage of Reclaimed R-500 Degradation Pathway
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Caption: Degradation pathway of reclaimed R-500 in the presence of moisture.
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Storage Issue Identified

High Container Pressure? Refrigerant Discolored? Container Corrosion? Inconsistent Performance?

Check Storage Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1606452/docs#technical-support-center-long-term-
storage-of-reclaimed-r-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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